(1S)-1-(1,4-Dioxan-2-yl)ethanol

• IUPAC Name: (1S)-1-(1,4-dioxan-2-yl)ethanol
• InChI: InChI=1S/C6H12O3/c1-5(7)6-4-8-2-3-9-6/h5-7H,2-4H2,1H3/t5-,6?/m0/s1
• InChI Key: RZHOKKNAPROOJQ-ZBHICJROSA-N
• Canonical SMILES: CC(C1COCCO1)O
• Isomeric SMILES: C[C@@H](C1COCCO1)O
• Molecular Formula: C6H12O3
• Molecular Weight: 132.16 g/mol
• CAS RN: 1372875-59-6

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

Depolymerization of Lignin

A study demonstrated the use of a solvent mixture including 1,4-dioxane (a closely related solvent to (1S)-1-(1,4-Dioxan-2-yl)ethanol ) for the effective depolymerization of industrial lignin into high-value-added phenolic monomers. This process utilized 1,4-dioxane's solvent properties to enhance lignin conversion, showcasing its potential in biomass conversion technologies for producing sustainable chemicals (Wu et al., 2019).

Condensation and Reaction Processes

The compound has been investigated for its reactivity in condensation processes with carbonyl compounds and reactions of hydroxyalkyl-1,3-dioxacyclanes, highlighting its utility in synthetic organic chemistry for producing diverse chemical structures (Raskil’dina et al., 2018).

Solvent Interactions and Properties

Research has explored the interactions between 1,4-dioxane and alcohols, revealing insights into solvent mixtures' structural and dynamic properties. These findings are crucial for understanding solvent effects in various chemical reactions and processes (Mirti, 1988).

Surface Tension Analysis

The study of surface formation in mixtures of 1,4-dioxane and alcohols has provided valuable data on surface tension as a function of composition, temperature, and molecular interactions, offering critical insights for applications in surface science and material engineering (Calvo et al., 2002).

Renewable Fuel and Solvent Production

(1S)-1-(1,4-Dioxan-2-yl)ethanol and its derivatives are explored for their potential in producing renewable fuels, solvents, and fuel additives, illustrating the compound's role in advancing sustainable energy solutions (Harvey et al., 2016).

Safety And Hazards

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Future Directions

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Please consult a reliable scientific database or a chemistry professional for specific information about “(1S)-1-(1,4-Dioxan-2-yl)ethanol”.